Cas no 10491-81-3 (4-Pyrimidine-2-14C-carboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo- (9CI))
10491-81-3 structure
Product Name:4-Pyrimidine-2-14C-carboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo- (9CI)
CAS No:10491-81-3
MF:C5H4N2O4
MW:158.088802337646
CID:118643
PubChem ID:54213680
Update Time:2025-04-18
4-Pyrimidine-2-14C-carboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 4-Pyrimidine-2-14C-carboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo- (9CI)
- OROTIC ACID, [2-14C]
- (2-14C)-Orotsaeure
- 2-(14)C-orotic acid
- 2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carbaldehyde methylhydrazone
- 2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carboxylic acid
- 6-(2-methylhydrazonomethyl)uracil
- N-< 2,4-Dioxo-1,2,3,4-tetrahydro-pyrimidinyl-(6)-methylen> -N'-methyl-hydrazin
- NSC104158
- Uracil-carbaldehyd-(4)-methylhydrazon
- Orotic acid,[2-14c]
- 10491-81-3
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- Inchi: 1S/C5H4N2O4/c8-3-1-2(4(9)10)6-5(11)7-3/h1H,(H,9,10)(H2,6,7,8,11)/i5+2
- InChI Key: PXQPEWDEAKTCGB-RHRFEJLCSA-N
- SMILES: O=[14C]1NC(C=C(C(=O)O)N1)=O
Computed Properties
- Exact Mass: 154.00146
- Monoisotopic Mass: 158.02
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.4
- Topological Polar Surface Area: 95.5A^2
Experimental Properties
- PSA: 97.22
- LogP: -1.23860
4-Pyrimidine-2-14C-carboxylicacid, 1,2,3,6-tetrahydro-2,6-dioxo- (9CI) Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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